Cas no 2580221-28-7 (3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid
• CAS No: 2580221-28-7
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 5659724
• PubChem ID: 165894634
• Update Time: 2025-05-19

3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580221-28-7
• 3-[(2-{[(benzyloxy)carbonyl]amino}-1,3-thiazol-5-yl)methyl]benzoic acid
• EN300-27722745
• 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid

• Inchi： 1S/C19H16N2O4S/c22-17(23)15-8-4-7-14(9-15)10-16-11-20-18(26-16)21-19(24)25-12-13-5-2-1-3-6-13/h1-9,11H,10,12H2,(H,22,23)(H,20,21,24)
• InChI Key： XZNMUBNJHJLSFM-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC=C1CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid

Introduction to 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid (CAS No. 2580221-28-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid, identified by the CAS number 2580221-28-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role as a key intermediate in the synthesis of biologically active agents. The structural composition of this compound incorporates a benzoic acid moiety linked to a thiazole ring, further functionalized with a benzyloxy carbonylamino group, which contributes to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. The thiazole core in 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid is particularly noteworthy, as it has been implicated in various pharmacological mechanisms, including anti-inflammatory, antimicrobial, and anticancer effects. The benzyloxy carbonylamino group not only enhances the solubility and stability of the compound but also serves as a critical pharmacophore for modulating biological targets. This dual functionality makes the compound an attractive candidate for further exploration in drug discovery initiatives.

The benzoic acid component of this molecule further contributes to its versatility, as benzoic acid derivatives are well-documented for their role in modulating enzyme activity and receptor binding. In particular, the combination of the thiazole and benzoic acid moieties has been shown to exhibit synergistic effects in certain biological contexts. For instance, studies have demonstrated that derivatives of this class can interact with proteases and kinases, thereby influencing signaling pathways associated with cell proliferation and differentiation. These findings underscore the potential of 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid as a lead compound for developing novel therapeutic agents.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid, making it more accessible for medicinal chemists to explore its pharmacological profile. Modern techniques such as solid-phase synthesis and flow chemistry have streamlined the process of constructing intricate scaffolds, allowing for rapid screening of analogs with modified functional groups. This has accelerated the discovery pipeline for new drugs targeting various diseases, including cancer and inflammatory disorders.

In the context of oncology research, thiazole-based compounds have shown promise as inhibitors of key enzymes involved in tumor growth and metastasis. The structural features of 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid align well with known binding pockets of such enzymes, suggesting that it may exhibit inhibitory activity against them. Preliminary computational studies have predicted favorable interactions between this compound and target proteins, which could translate into effective therapeutic outcomes if validated experimentally.

The role of computational chemistry in drug design has also been instrumental in understanding the molecular interactions of 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid. Molecular docking simulations have been employed to model its binding affinity to various biological targets, providing insights into potential mechanisms of action. These simulations have helped refine the structure-activity relationships (SAR) of thiazole derivatives, guiding chemists in optimizing analogs for improved efficacy and selectivity.

Furthermore, the development of high-throughput screening (HTS) platforms has facilitated rapid assessment of large libraries of compounds for biological activity. 3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid has been incorporated into such screens to evaluate its potential as an anti-inflammatory agent. Initial results indicate that it modulates key inflammatory pathways without significant toxicity at effective doses. This aligns with growing interest in developing novel anti-inflammatory drugs that target specific mediators without causing systemic side effects.

The synthesis and characterization of this compound also highlight advancements in analytical techniques that are essential for understanding its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are crucial for rationalizing its biological activity and guiding further structural modifications.

In conclusion,3-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid (CAS No. 2580221-28-7) exemplifies the intersection of innovative chemistry with therapeutic potential. Its unique structural features make it a valuable scaffold for developing new drugs targeting diverse diseases. As research continues to uncover new applications for thiazole derivatives,this compound is poised to play a significant role in advancing chemical biology and pharmaceutical science.